1-(1-Aminocyclopropyl)ethan-1-one

• Molecular Formula: C5H9NO
• Molecular Weight: 99.13 g/mol
• IUPAC Name: 1-(1-aminocyclopropyl)ethanone
• InChI: InChI=1S/C5H9NO/c1-4(7)5(6)2-3-5/h2-3,6H2,1H3
• InChI Key: OJYPFFICWKFUSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CC1)N

Description

1-(1-Aminocyclopropyl)ethan-1-one is a cyclopropane-containing ketone derivative with an amino group directly attached to the cyclopropane ring. Its hydrochloride form (CAS: 1675213-48-5) has the molecular formula C₅H₁₀ClNO and a molecular weight of 135.59 g/mol . This compound is primarily utilized in life science research due to its high purity and customizable synthesis options.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Aminocyclopropyl)ethan-1-one typically involves the cyclopropanation of suitable precursors followed by functional group transformations. One common method includes the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization . Another approach involves the cyclopropanation of alkenes using diazo compounds, ylides, or carbene intermediates .

Industrial Production Methods: Industrial production of 1-(1-Aminocyclopropyl)ethan-1-one may involve large-scale cyclopropanation reactions under controlled conditions to ensure high yield and purity. The specific details of industrial methods are often proprietary, but they generally follow similar principles as laboratory-scale synthesis, with optimizations for scalability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions: 1-(1-Aminocyclopropyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the aminocyclopropyl moiety.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

1-(1-Aminocyclopropyl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in biological processes and as a precursor for bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmacophore in drug design.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing

Mechanism of Action

The mechanism of action of 1-(1-Aminocyclopropyl)ethan-1-one involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may act as a precursor to bioactive compounds that modulate enzymatic activities or signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Properties

The following table highlights structural analogs of 1-(1-Aminocyclopropyl)ethan-1-one, focusing on substituent variations and their implications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent on Cyclopropane	Key Properties/Applications	Reference
1-(1-Aminocyclopropyl)ethan-1-one HCl	C₅H₁₀ClNO	135.59	Amino	Life science research, high purity
1-(1-Methylcyclopropyl)ethanone	C₆H₁₀O	98.145	Methyl	Chemical intermediate
1-(1-Chlorocyclopropyl)ethanone	C₅H₇ClO	118.56	Chloro	Halogenation studies, intermediates
1-[1-(Aminomethyl)cyclopropyl]ethanone	C₆H₁₁NO	113.16	Aminomethyl	Enhanced steric bulk, drug design
1-(1-Hydroxycyclopropyl)ethan-1-one	C₅H₈O₂	100.12	Hydroxy	Improved solubility via H-bonding

Comparative Analysis

Amino vs. Methyl Substituent

• 1-(1-Aminocyclopropyl)ethan-1-one: The amino group introduces basicity and hydrogen-bonding capacity, enhancing interactions in biological systems. Its hydrochloride salt improves stability and aqueous solubility .
• 1-(1-Methylcyclopropyl)ethanone: The methyl group is non-polar, reducing reactivity and solubility. It serves as a synthetic intermediate in cyclopropane chemistry .

Amino vs. Chloro Substituent

• 1-(1-Chlorocyclopropyl)ethanone: The electron-withdrawing chloro group increases electrophilicity, making it suitable for nucleophilic substitution reactions. However, it lacks the basicity of the amino group, limiting biological applications .

Amino vs. Aminomethyl Substituent

• 1-[1-(Aminomethyl)cyclopropyl]ethanone: The additional methylene spacer in the aminomethyl group increases steric bulk and alters basicity. This derivative may exhibit improved pharmacokinetic properties in drug candidates .

Amino vs. Hydroxy Substituent

• 1-(1-Hydroxycyclopropyl)ethan-1-one : The hydroxy group enables hydrogen bonding but lacks the amine’s nucleophilic reactivity. This compound may be used in solubility-driven modifications of ketone frameworks .

Stability and Reactivity

• The amino group in 1-(1-Aminocyclopropyl)ethan-1-one enhances reactivity in condensation and Schiff base formation. Its hydrochloride salt mitigates hygroscopicity .
• Chloro and methyl analogs are more stable under acidic conditions but less versatile in biological contexts .

Biological Activity

1-(1-Aminocyclopropyl)ethan-1-one, also known as a cyclopropyl derivative, is a compound that has garnered interest due to its potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

1-(1-Aminocyclopropyl)ethan-1-one is characterized by its unique cyclopropyl structure, which can influence its interaction with biological systems. The molecular formula is $C_5H_{11}NO$, and it has been noted for its potential toxicity, including harmful effects if ingested and skin irritation upon contact .

Pharmacological Effects

Research indicates that compounds similar to 1-(1-Aminocyclopropyl)ethan-1-one may exhibit various pharmacological effects:

• Antimicrobial Activity : Some derivatives of cyclopropane compounds have shown promising antibacterial and antifungal properties. For instance, naphthyridine derivatives related to cyclopropyl structures have demonstrated significant activity against resistant bacterial strains, suggesting that similar structural motifs may confer antimicrobial efficacy .
• Plant Growth Regulation : Compounds like 1-aminocyclopropane-1-carboxylic acid (ACC), a precursor to ethylene in plants, have been studied for their roles in plant growth regulation. Research has shown that ACC can stimulate pollen tube growth and gene expression related to ethylene biosynthesis, indicating a potential role for related compounds in agricultural applications .

The mechanisms through which 1-(1-Aminocyclopropyl)ethan-1-one exerts its biological effects are not fully elucidated but may involve:

• Interaction with Receptors : Similar compounds have been shown to interact with specific receptors in both microbial and plant systems, leading to physiological responses such as growth stimulation or inhibition.
• Signal Transduction Pathways : The signaling pathways influenced by ACC suggest that 1-(1-Aminocyclopropyl)ethan-1-one could affect cellular processes through modulation of ethylene signaling pathways in plants .

Study on Antimicrobial Properties

A study conducted on various cyclopropane derivatives indicated that certain structural modifications could enhance antimicrobial activity. The research highlighted the effectiveness of specific derivatives against resistant strains of bacteria, comparable to established antibiotics like ciprofloxacin .

Plant Growth Promotion

In another investigation focusing on plant biology, it was found that ACC significantly stimulated tomato pollen tube growth and gene expression related to ethylene response. This suggests that compounds structurally related to 1-(1-Aminocyclopropyl)ethan-1-one may also play a role in promoting plant growth under specific conditions .

Data Summary Table

Property	Observation
Molecular Formula	C5H11NO
Toxicity	Harmful if swallowed; skin irritant
Antimicrobial Activity	Effective against resistant bacteria
Plant Growth Regulation	Stimulates pollen tube growth
Mechanism	Involves receptor interaction